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Compound of Interest
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Cat. No.: B15622547 Get Quote

A Comparative Guide to Acid Yellow 61 in
Microscopy
For researchers, scientists, and drug development professionals, the selection of appropriate

staining reagents is critical for accurate and insightful microscopic analysis. This guide provides

a comprehensive comparison of Acid Yellow 61, a synthetic anionic dye, with established

alternatives in various microscopy applications. Due to a lack of extensive experimental data on

the performance of Acid Yellow 61 specifically in microscopy, this guide extrapolates its

potential uses based on its chemical properties and compares them with well-documented

dyes.

Introduction to Acid Yellow 61
Acid Yellow 61 is a yellow, water-soluble acid dye.[1] As an acid dye, it is anionic, carrying a

negative charge. This property dictates its binding to cationic (basic) components in biological

specimens, which are primarily proteins found in the cytoplasm and extracellular matrix.[2] This

makes it a potential candidate for use as a counterstain in histological preparations.[3]

Furthermore, it is classified as a fluorescent dye, suggesting possible applications in

fluorescence microscopy.[3]
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The following table summarizes the key characteristics of Acid Yellow 61 and compares them

with commonly used yellow dyes in both brightfield and fluorescence microscopy.

Property Acid Yellow 61 Metanil Yellow Picric Acid
Fluorescein
Isothiocyanate
(FITC)

C.I. Number 18968[1] 13065 10305 45350

Chemical Class Azo Dye[1] Azo Dye Nitrophenol Xanthene

Typical

Application

Textile and

Leather

Dyeing[1]

Histological

Counterstain[4]

Histological

Stain, Fixative[5]

Fluorescent

Label for

Proteins[6]

Staining Color Yellow[1] Yellow to Orange Yellow
Green

Fluorescence

Fluorescent Yes[3] No No Yes

Excitation Max. Not documented N/A N/A ~495 nm

Emission Max. Not documented N/A N/A ~517 nm

Solubility Water Soluble[1]
Soluble in water

and ethanol

Soluble in water

and ethanol

Soluble in water

and organic

solvents

Performance in Microscopy Techniques
Brightfield Histology:

Based on its nature as an acid dye, Acid Yellow 61 would be expected to function as a

counterstain in histological techniques, similar to Metanil Yellow or Picric Acid. It would likely

stain cytoplasm, muscle, and collagen in shades of yellow, providing contrast to nuclear stains

like hematoxylin. The intensity of staining with acid dyes is pH-dependent, with acidic

conditions generally enhancing the staining of proteins.[2]

Fluorescence Microscopy:
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The classification of Acid Yellow 61 as a fluorescent dye suggests its potential for use in

fluorescence microscopy. However, without documented excitation and emission spectra, its

utility in this domain is speculative. If its spectral properties are suitable (i.e., it can be excited

by common laser lines and emits in a detectable range with minimal overlap with other

fluorophores), it could potentially be used for general cytoplasmic or extracellular matrix

visualization in fluorescence imaging. Its performance would need to be characterized in terms

of brightness, photostability, and quantum yield to determine its competitiveness with

established fluorophores like FITC.

Experimental Protocols
The following is a proposed protocol for the use of Acid Yellow 61 as a counterstain in

paraffin-embedded tissue sections. This protocol is extrapolated from general procedures for

acid dyes and would require optimization.

Proposed Protocol for Acid Yellow 61 Counterstaining:

Deparaffinization and Rehydration:

Immerse slides in two changes of xylene for 5 minutes each.

Transfer slides through two changes of 100% ethanol for 3 minutes each.

Transfer slides through two changes of 95% ethanol for 3 minutes each.

Rinse in distilled water for 5 minutes.

Nuclear Staining (Optional):

Stain with a standard hematoxylin solution (e.g., Harris' or Mayer's) according to the

manufacturer's protocol.

Rinse gently in running tap water.

"Blue" the hematoxylin in a suitable solution (e.g., Scott's tap water substitute).

Rinse in distilled water.
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Acid Yellow 61 Counterstaining:

Prepare a 0.5% (w/v) stock solution of Acid Yellow 61 in distilled water with 0.5% acetic

acid.

Immerse slides in the Acid Yellow 61 solution for 1-3 minutes.

Briefly rinse in distilled water to remove excess stain.

Dehydration and Mounting:

Dehydrate the sections through graded series of alcohols (95% and 100%).

Clear in two changes of xylene.

Mount with a permanent mounting medium.

Visualizations
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Experimental Workflow for Histological Staining
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Workflow for histological staining with a counterstain.
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Hypothetical Kinase Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15622547?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

